Cas no 2411224-26-3 (3-[(Oxiran-2-yl)methoxy]-2-(propan-2-yloxy)pyridine)
3-[(Oxiran-2-yl)methoxy]-2-(propan-2-yloxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- EN300-7562498
- 3-[(oxiran-2-yl)methoxy]-2-(propan-2-yloxy)pyridine
- Z3991576592
- 2411224-26-3
- 3-[(Oxiran-2-yl)methoxy]-2-(propan-2-yloxy)pyridine
-
- Inchi: 1S/C11H15NO3/c1-8(2)15-11-10(4-3-5-12-11)14-7-9-6-13-9/h3-5,8-9H,6-7H2,1-2H3
- InChI Key: OTRGVHAKPLOGQZ-UHFFFAOYSA-N
- SMILES: O1CC1COC1=CC=CN=C1OC(C)C
Computed Properties
- Exact Mass: 209.10519334g/mol
- Monoisotopic Mass: 209.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 43.9Ų
3-[(Oxiran-2-yl)methoxy]-2-(propan-2-yloxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7562498-1.0g |
3-[(oxiran-2-yl)methoxy]-2-(propan-2-yloxy)pyridine |
2411224-26-3 | 95% | 1.0g |
$0.0 | 2024-05-23 |
3-[(Oxiran-2-yl)methoxy]-2-(propan-2-yloxy)pyridine Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 3-[(Oxiran-2-yl)methoxy]-2-(propan-2-yloxy)pyridine
Recent Advances in the Study of 3-[(Oxiran-2-yl)methoxy]-2-(propan-2-yloxy)pyridine (CAS: 2411224-26-3)
The compound 3-[(Oxiran-2-yl)methoxy]-2-(propan-2-yloxy)pyridine (CAS: 2411224-26-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex molecules with potential pharmacological activities. The presence of both an oxirane (epoxide) and a pyridine moiety in its structure suggests reactivity that can be exploited for targeted drug design. Researchers have successfully utilized this compound in the development of novel kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases.
In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 3-[(Oxiran-2-yl)methoxy]-2-(propan-2-yloxy)pyridine in selectively inhibiting specific tyrosine kinases. The study reported a significant reduction in tumor growth in preclinical models, with minimal off-target effects. This positions the compound as a promising scaffold for further optimization in oncology drug development.
Another area of active research involves the compound's potential application in neurodegenerative diseases. Preliminary in vitro studies have shown that certain analogs of 3-[(Oxiran-2-yl)methoxy]-2-(propan-2-yloxy)pyridine can modulate amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. While these findings are preliminary, they open new avenues for the development of small-molecule therapeutics targeting protein misfolding disorders.
The synthetic accessibility of 3-[(Oxiran-2-yl)methoxy]-2-(propan-2-yloxy)pyridine has also been a focus of recent investigations. A team at MIT developed a novel, high-yield synthesis route that significantly reduces production costs while maintaining high purity standards. This advancement is particularly important for scaling up production for potential clinical trials and commercial applications.
Despite these promising developments, challenges remain in the clinical translation of compounds based on this scaffold. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship studies. Current research efforts are focused on modifying the core structure to improve these pharmacological properties while maintaining the desired biological activity.
In conclusion, 3-[(Oxiran-2-yl)methoxy]-2-(propan-2-yloxy)pyridine represents an exciting area of research in medicinal chemistry. Its versatility as a synthetic intermediate and promising biological activities make it a valuable compound for further investigation. As research progresses, we anticipate seeing more refined derivatives entering preclinical and clinical development stages, potentially leading to new therapeutic options for various diseases.
2411224-26-3 (3-[(Oxiran-2-yl)methoxy]-2-(propan-2-yloxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)